Cas no 1351616-90-4 (methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate)

• Product Name: methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate
• CAS No: 1351616-90-4
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 5939630
• PubChem ID: 71782371
• Update Time: 2025-05-22

methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate
• VYEGYOXRLVTHHB-UHFFFAOYSA-N
• AKOS024524834
• methyl 4-{[2-hydroxy-2-(thiophen-2-yl)propyl]carbamoyl}benzoate
• VU0525818-1
• 1351616-90-4
• F5857-7650
• methyl 4-[(2-hydroxy-2-thiophen-2-ylpropyl)carbamoyl]benzoate
• methyl 4-((2-hydroxy-2-(thiophen-2-yl)propyl)carbamoyl)benzoate

• Inchi： 1S/C16H17NO4S/c1-16(20,13-4-3-9-22-13)10-17-14(18)11-5-7-12(8-6-11)15(19)21-2/h3-9,20H,10H2,1-2H3,(H,17,18)
• InChI Key： VYEGYOXRLVTHHB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NCC(O)(C2SC=CC=2)C)C=C1

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate

Methyl 4-{2-Hydroxy-2-(Thiophen-2-Yl)Propylcarbamoyl}Benzoate: A Comprehensive Overview

The compound methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate (CAS No. 1351616-90-4) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzoate group, a thiophene moiety, and a hydroxyl-substituted propylcarbamoyl chain. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. Thiophene, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. In the case of methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate, the thiophene group plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for further research.

The benzoate group in this compound contributes to its solubility and compatibility with various solvents, which is essential for its application in pharmaceutical formulations. Additionally, the hydroxyl group on the propyl chain introduces hydrophilic properties, enhancing the molecule's ability to interact with biological systems. This dual functionality makes methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate a promising candidate for use in drug delivery systems and as a precursor for more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process involves the careful manipulation of functional groups to ensure high purity and yield. Researchers have also explored the stereochemistry of this compound, revealing that the spatial arrangement of substituents significantly influences its biological activity.

In terms of biological activity, methyl 4-{2-hydroxy-2-(thiophen-2-yl)propylcarbamoyl}benzoate has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a valuable lead compound for drug development. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing applications.

The integration of thiophene into this compound's structure has also been exploited in materials science. For instance, researchers have investigated its use as a building block for organic semiconductors and optoelectronic devices. The thiophene moiety contributes to the molecule's conjugation length, enhancing its electronic conductivity and optical properties.

In conclusion, methyl 4-{2-hydroxy-2-(thiophen-2-yil)propylcarbamoyl}benzoate (CAS No. 1351616-90-X) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advances in synthetic chemistry and materials science, positions it as a key player in future innovations. Continued research into its properties and applications will undoubtedly unlock new possibilities for this intriguing molecule.